Cas no 16205-90-6 (Ethyl hex-2-ynoate)
Ethyl hex-2-ynoate structure
Product Name:Ethyl hex-2-ynoate
CAS No:16205-90-6
MF:C8H12O2
MW:140.179682731628
MDL:MFCD00015257
CID:87661
PubChem ID:85329
Update Time:2025-04-18
Ethyl hex-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl hex-2-ynoate
- 2-Hexynoic acid ethyl ester
- Ethyl 2-hexynoate
- ethyl-hex-2-ynoate
- Hex-2-insaeure-aethylester
- hex-2-ynoic acid ethyl ester
- AI3-35773
- FT-0625954
- EN300-786974
- MFCD00015257
- 16205-90-6
- CS-0296867
- SCHEMBL824893
- A883009
- J-802204
- NS00025291
- AKOS022186473
- NSC190966
- AS-77046
- EINECS 240-335-1
- 2-Hexynoic acid, ethyl ester
- 2-Hexynoicacid,ethyl ester
- NSC-190966
- DTXSID80167302
- ZFMNCZDBAHELNX-UHFFFAOYSA-N
- DTXCID8089793
- DB-254681
- NSC 190966
-
- MDL： MFCD00015257
- Inchi： 1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3-5H2,1-2H3
- InChI Key： ZFMNCZDBAHELNX-UHFFFAOYSA-N
- SMILES： O(C(C#CCCC)=O)CC
- BRN： 1702264
Computed Properties
- Exact Mass: 140.08400
- Monoisotopic Mass: 140.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.951
- Boiling Point: 93°C 24mm
- Flash Point: 87-88°C/14mm
- Refractive Index: 1.4440
- Water Partition Coefficient: Insoluble in water.
- PSA: 26.30000
- LogP: 1.35300
- Solubility: Not determined
Ethyl hex-2-ynoate Security Information
- Hazardous Material transportation number：UN 3272
- Safety Instruction： S24/25
- HazardClass：3
- PackingGroup：III
- Packing Group：III
- Safety Term：S24/25
- Packing Group：III
Ethyl hex-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-DQ237-500mg |
Ethyl hex-2-ynoate |
16205-90-6 | 98% | 500mg |
￥399.0 | 2022-03-01 | |
| abcr | AB105210-10 g |
Ethyl 2-hexynoate, 98%; . |
16205-90-6 | 98% | 10g |
€137.50 | 2022-06-03 | |
| abcr | AB105210-50 g |
Ethyl 2-hexynoate, 98%; . |
16205-90-6 | 98% | 50g |
€446.00 | 2022-06-03 | |
| eNovation Chemicals LLC | D763262-2g |
2-Hexynoic acid, ethyl ester |
16205-90-6 | 98+% | 2g |
$195 | 2023-09-04 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05237-2g |
Ethyl 2-hexynoate, 98+% |
16205-90-6 | 98+% | 2g |
￥1099.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05237-10g |
Ethyl 2-hexynoate, 98+% |
16205-90-6 | 98+% | 10g |
￥4244.00 | 2023-02-25 | |
| Cooke Chemical | F712229-2g |
Ethyl 2-hexynoate |
16205-90-6 | 98+ | 2g |
RMB 879.20 | 2025-02-20 | |
| Cooke Chemical | F712229-10g |
Ethyl 2-hexynoate |
16205-90-6 | 98+ | 10g |
RMB 3395.20 | 2025-02-20 | |
| abcr | AB105210-10g |
Ethyl 2-hexynoate, 98%; . |
16205-90-6 | 98% | 10g |
€137.50 | 2025-04-20 | |
| abcr | AB105210-50g |
Ethyl 2-hexynoate, 98%; . |
16205-90-6 | 98% | 50g |
€446.00 | 2025-04-20 |
Ethyl hex-2-ynoate Related Literature
-
Tomoya Miura,Masahiro Murakami Chem. Commun. 2007 217
-
2. 448. A new synthesis of acetylenes. Part IS. T. D. Gough,S. Trippett J. Chem. Soc. 1962 2333
16205-90-6 (Ethyl hex-2-ynoate) Related Products
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- 18937-79-6(Methyl 2-hexynoate)
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- 648950-17-8(Octynoic acid, propyl ester)
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